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Compound of Interest

Compound Name: TD-802

Cat. No.: B11935783 Get Quote

Researchers and drug development professionals handling TD-802 must adhere to strict

disposal protocols to ensure laboratory safety and environmental compliance. As a compound

for research use, TD-802 requires disposal as chemical waste through an authorized

hazardous waste program. This guide provides essential information and step-by-step

procedures for the proper disposal of TD-802.

TD-802 Chemical Profile for Disposal
For accurate record-keeping and labeling of hazardous waste, the following information for TD-
802 is crucial:

Property Value

Chemical Name TD-802

CAS Number 2760703-21-5

Molecular Formula C52H61ClN10O6

Molecular Weight 957.56 g/mol

Physical State Solid
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The following procedure outlines the steps for the safe collection and disposal of TD-802 waste

in a laboratory setting. This protocol is based on general best practices for chemical waste

management.

Materials:

Appropriate chemical waste container (e.g., a clearly labeled, sealable container made of

compatible material)

Hazardous waste tags or labels as required by your institution's Environmental Health and

Safety (EHS) department

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Procedure:

Waste Segregation:

Do not mix TD-802 waste with other waste streams such as regular trash, sharps, or

biohazardous waste.

Collect all solid waste contaminated with TD-802 (e.g., weighing paper, contaminated

gloves, pipette tips) in a designated, compatible waste container.

For solutions containing TD-802, use a designated liquid waste container. Do not dispose

of liquid TD-802 waste down the sanitary sewer.

Container Labeling:

Affix a hazardous waste label to the container before adding any waste.

Clearly write the full chemical name, "TD-802," on the label. Avoid using abbreviations.

List all components of a mixture, including solvents and their approximate concentrations.

Indicate the date when the first waste was added to the container.
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Waste Accumulation:

Keep the waste container securely sealed at all times, except when adding waste.

Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure the storage area is away from incompatible chemicals.

Disposal Request:

Once the waste container is full, or in accordance with your institution's policies, submit a

request for waste pickup to your EHS department.

Follow your institution's specific procedures for scheduling a hazardous waste collection.

Empty Container Disposal:

Thoroughly empty any original containers of TD-802.

The first rinse of the empty container with a suitable solvent must be collected and

disposed of as hazardous waste.

After the initial rinse is collected, the container can typically be triple-rinsed, the label

defaced, and then disposed of as regular solid waste, in accordance with institutional

guidelines.

TD-802 Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with TD-802.
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Caption: Decision workflow for the proper segregation and disposal of TD-802 waste streams.
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To cite this document: BenchChem. [Proper Disposal of TD-802: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11935783#td-802-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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